Cas no 20295-34-5 (Cyclopropanecarbothioamide)

Cyclopropanecarbothioamide is a sulfur-containing organic compound characterized by a cyclopropane ring bonded to a carbothioamide functional group. Its unique structural features, including the strained cyclopropane ring and the reactive thioamide moiety, make it a valuable intermediate in organic synthesis and medicinal chemistry. The compound is particularly useful in the preparation of heterocyclic compounds and as a building block for pharmaceuticals due to its ability to participate in cyclization and nucleophilic substitution reactions. Its stability under controlled conditions and compatibility with various reaction conditions further enhance its utility in research and industrial applications. Proper handling is advised due to potential reactivity.
Cyclopropanecarbothioamide structure
Cyclopropanecarbothioamide structure
Product Name:Cyclopropanecarbothioamide
CAS No:20295-34-5
MF:C4H7NS
MW:101.170079469681
MDL:MFCD09469287
CID:854661
Update Time:2025-06-13

Cyclopropanecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarbothioic acid amide
    • Cyclopropanethiocarboxamide
    • Cyclopropane carbothioamide
    • aminocyclopropylmethane-1-thione
    • Cyclopropanthiocarbonsaeureamid
    • cyclopropyl thioamide
    • cyclopropylthioacetamide
    • cyclopropanecarbothioamide
    • cyclopropanethioamide
    • cyclopropane-thiocarboxamide
    • Cyclopropane-1-carbothioamide
    • IIPJWNFOLPDTEQ-UHFFFAOYSA-N
    • STK351147
    • 6843AD
    • AB50595
    • AB0081280
    • ST45119064
    • BB 0262363
    • Cyclopropanecarbothioamide
    • MDL: MFCD09469287
    • Inchi: 1S/C4H7NS/c5-4(6)3-1-2-3/h3H,1-2H2,(H2,5,6)
    • InChI Key: IIPJWNFOLPDTEQ-UHFFFAOYSA-N
    • SMILES: S=C(C1CC1)N

Computed Properties

  • Exact Mass: 101.03000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 75.6
  • Topological Polar Surface Area: 58.1

Experimental Properties

  • Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 111-113℃
  • Boiling Point: 176.9±23.0 ºC (760 Torr),
  • Flash Point: 60.8±22.6 ºC,
  • Solubility: Slightly soluble (16 g/l) (25 º C),
  • PSA: 58.11000
  • LogP: 1.38280

Cyclopropanecarbothioamide Security Information

  • HazardClass:IRRITANT

Cyclopropanecarbothioamide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Cyclopropanecarbothioamide Pricemore >>

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Additional information on Cyclopropanecarbothioamide

Comprehensive Overview of Cyclopropanecarbothioamide (CAS No. 20295-34-5): Properties, Applications, and Research Insights

Cyclopropanecarbothioamide (CAS No. 20295-34-5) is a specialized organic compound featuring a unique cyclopropane ring fused with a carbothioamide functional group. This structural configuration grants it distinct chemical properties, making it valuable in synthetic chemistry, pharmaceutical research, and material science. The compound's systematic name, cyclopropanecarbothioamide, is often searched alongside related terms such as "cyclopropanecarbothioamide synthesis", "CAS 20295-34-5 applications", and "cyclopropane derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

Recent trends highlight growing interest in cyclopropane-containing compounds due to their role in modulating biological activity. Researchers frequently investigate 20295-34-5 as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors or agrochemicals. Its thiocarbonyl group enhances reactivity, enabling diverse transformations like nucleophilic additions or cycloadditions—a topic often explored in queries such as "thiourea analogs in medicinal chemistry" or "cyclopropane ring stability".

From a physicochemical perspective, Cyclopropanecarbothioamide exhibits moderate solubility in polar solvents like ethanol or dimethyl sulfoxide (DMSO), a property critical for laboratory applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, with spectral data being a frequent search term ("CAS 20295-34-5 NMR peaks"). Its melting point and stability under various pH conditions are also key parameters for industrial users.

In the context of green chemistry, 20295-34-5 has garnered attention as researchers explore sustainable synthetic routes. Questions like "eco-friendly synthesis of cyclopropane derivatives" or "catalytic methods for carbothioamide production" align with global sustainability goals. Recent patents describe its utility in creating biodegradable polymers or catalysts, further expanding its industrial footprint beyond traditional pharmaceutical uses.

The safety profile of Cyclopropanecarbothioamide is another area of interest, with searches for "CAS 20295-34-5 handling precautions" emphasizing proper storage conditions (e.g., inert atmosphere, low humidity). While not classified as hazardous under standard regulations, its thermal decomposition products warrant careful handling—a detail often highlighted in safety data sheets (SDS).

Emerging applications include nanotechnology, where cyclopropane-based ligands assist in nanoparticle stabilization. This interdisciplinary potential fuels searches like "CAS 20295-34-5 in nanomaterials", demonstrating how niche chemicals bridge multiple scientific domains. Computational studies also leverage this compound to model ring strain effects ("cyclopropane DFT calculations"), contributing to theoretical chemistry advancements.

Market analyses reveal steady demand for 20295-34-5 from contract research organizations (CROs) and academic labs, particularly in regions with strong pharmaceutical sectors. Suppliers often list it alongside related reagents such as cyclopropanecarboxylic acid derivatives, catering to combinatorial chemistry workflows. Pricing trends and bulk availability ("CAS 20295-34-5 suppliers") remain common commercial queries.

Future research directions may explore Cyclopropanecarbothioamide's role in photopharmacology—a hot topic linking molecular structure to light-responsive drug activity. Such innovations could answer search trends like "photoswitchable cyclopropane compounds", positioning this CAS-registered molecule at the forefront of precision medicine tools.

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